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Bromofluoromethane Applications and Basic Data

Bromofluoromethane is recognized as an important reagent, particularly in the manufacture of
pharmaceuticals and other chemicals [1]. Its isotopomer containing fluorine-18 is also used in radiochemistry
[1]. The table below summarizes its core characteristics and the available experimental spectroscopic

information I found.

Characteristic/Use Description

Chemical Formula CH2BrF [1]

Appearance Gas [1]

Boiling Point 19 °C [1]

Primary Uses Pharmaceutical synthesis; radiochemistry (as an isotopomer containing

fluorine-18) [2] [1]

Key Spectroscopic High-resolution Fourier transform infrared (FTIR) spectroscopy of the
Study isotopologue CH27°BrF [3]
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The main spectroscopic data comes from a high-resolution FTIR study on CH27°BrF [3]. The researchers

analyzed the spectrum in the region between 910 and 980 cm™!, which corresponds to the atmospheric

window [3].

Experimental Protocol Summary:

e Objective: To analyze the interacting vs, vs + ve and 3ve vibrational levels of CH27°BrF [3].

¢ Instrumentation: High-resolution Fourier transform infrared (FTIR) spectrometer [3].

¢ Resolution: 0.0030 cm~ [3].

¢ Methodology: The data set was treated using Watson’s A-reduced Hamiltonian in the Ir
representation, implemented with first-order a-, b-, and c- type Coriolis coupling terms. The analysis
yielded a set of accurate upper-state parameters, including quartic distortion terms for the vo and vs +
Ve vibrational levels [3].

This experimental workflow for obtaining high-resolution infrared spectra and molecular constants can be

visualized as follows:
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Diagram: Experimental workflow for high-resolution FTIR analysis of CH27°BrF, based on Visinoni et al.

[3]
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Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b598397#bromofluoromethane-spectroscopic-standards-

comparison|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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